[(3-Bromophenyl)methyl](triphenyl)phosphanium bromide

• CAS No.: 95902-10-6
• Molecular Formula: C25H21Br2P
• Molecular Weight: 512.2 g/mol
• IUPAC Name: (3-bromophenyl)methyl-triphenylphosphanium;bromide
• InChI: InChI=1S/C25H21BrP.BrH/c26-22-12-10-11-21(19-22)20-27(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25;/h1-19H,20H2;1H/q+1;/p-1
• InChI Key: IFDLIPHHFXSDRC-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[P+](CC2=CC(=CC=C2)Br)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Description

[(3-Bromophenyl)methyl](triphenyl)phosphanium bromide is a useful research compound. Its molecular formula is C25H21Br2P and its molecular weight is 512.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred mixture of 3-bromobenzyl bromide (Aldrich) (5.1 g, 20.5 mmoles), triphenylphosphine (54 g, 0.20 moles), and CH3CN (100 mL) was refluxed for 20 hours. The cooled reaction mixture was then concentrated and the residue triturated with hexanes (10×) to remove excess triphenylphosphine. The remaining white solid was collected by filtration and then dried in vacuo to give 11-2 as a white solid.

Synthesis routes and methods II

Procedure details

To 1-bromo-3-(bromomethyl)benzene (2.5 g, 10.0 mmol) in toluene (15 mL) was added triphenylphosphane (2.62 g, 10.0 mmol). This mixture was heated in a microwave oven at 100° C. for 1 h. The mixture was then filtered to afford the title compound (4.55 g, 89%). LC-MS m/z 431 (cationic part)+.

Synthesis routes and methods III

Procedure details

Triphenylphosphane (2.62 g, 10.0 mmol) was added to 1-bromo-3-(bromomethyl)benzene (2.5 g, 10.0 mmol) in toluene (15 mL) and the mixture heated in a microwave at 100° C. for about 1 h. The mixture was filtered to afford the title compound (4.55 g, 89%). LC-MS m/z 431 (cationic part)+.